N-(2-fluorophenyl)-2-[3-(2-furylmethyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[3-(furan-2-ylmethyl)-2,4-dioxopyrido[2,3-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C20H15FN4O4/c21-15-7-1-2-8-16(15)23-17(26)12-24-18-14(6-3-9-22-18)19(27)25(20(24)28)11-13-5-4-10-29-13/h1-10H,11-12H2,(H,23,26)
• InChI Key: AEUWWBPZXGCZBE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CN2C3=C(C=CC=N3)C(=O)N(C2=O)CC4=CC=CO4)F
• Molecular Formula: C20H15FN4O4
• Molecular Weight: 394.4 g/mol

Description

N-(2-fluorophenyl)-2-[3-(2-furylmethyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]acetamide is a useful research compound. Its molecular formula is C20H15FN4O4 and its molecular weight is 394.362. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis and Imaging Applications

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds structurally related to the molecule of interest, has been reported as selective ligands for the translocator protein (18 kDa), which is significant for imaging neuroinflammation using PET. The synthesis process of DPA-714, a compound designed with a fluorine atom allowing labeling with fluorine-18, underscores the potential of these molecules for in vivo imaging. This capability is crucial for diagnosing and understanding neurodegenerative diseases through non-invasive techniques (Dollé et al., 2008).

Molecular Docking and Antiviral Potential

The molecule has been synthesized and characterized with a focus on its antiviral activity, specifically against COVID-19. Quantum chemical insight into its structure, along with molecular docking studies against SARS-CoV-2 protein, highlighted its potential as an antiviral agent. This research underlines the molecule's relevance in developing treatments for viral infections, showcasing its ability to bind effectively with viral proteins and potentially inhibit the virus's replication (Mary et al., 2020).

Synthesis and Antitumor Activities

Exploratory synthesis of related compounds has demonstrated selective anti-tumor activities, indicating the therapeutic potential of this molecule and its derivatives in cancer treatment. The synthesis of enantiomers from L-tyrosine methyl ester and D-tyrosine ethyl ester, with subsequent in vitro tests, revealed their selective anti-tumor efficacy. This highlights the molecule's potential in developing new anticancer drugs, contributing valuable insights into the relationship between chemical structure and biological activity (Jing, 2011).

Herbicidal Activity

Research into novel N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxy)acetamides has shown promising herbicidal activities. This exploration provides a foundation for developing new agrochemicals, offering insights into how molecular modifications can enhance herbicidal efficacy against various weeds. The potential for these compounds to serve as pre-emergence and post-emergence herbicides underscores the molecule's versatility beyond biomedical applications (Wu et al., 2011).